![molecular formula C16H17BrN2O2 B1208310 N-[1-[(2-bromophenyl)methyl]-2-oxo-3-pyridinyl]butanamide](/img/structure/B1208310.png)
N-[1-[(2-bromophenyl)methyl]-2-oxo-3-pyridinyl]butanamide
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Overview
Description
N-[1-[(2-bromophenyl)methyl]-2-oxo-3-pyridinyl]butanamide is an aromatic amide.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Techniques : 3-oxo-N-(pyridin-2-yl)butanamide compounds, closely related to the queried compound, are synthesized using diketene with aromatic primary amine and 2-aminopyridine with β-keto-t-butylthioester or ethylacetoacetate. These compounds serve as precursors for heterocyclic compounds (Fadda, Abdel‐Galil, & Elattar, 2015).
Reactivity and Importance : The reactivity of such compounds is notable in synthetic chemistry, particularly for their role in forming heterocyclic compounds, which are crucial in many pharmaceutical applications (Fadda, Abdel‐Galil, & Elattar, 2015).
Potential Therapeutic Applications
Antimicrobial Properties : Some derivatives of 3-oxo-N-(pyrimidin-2-yl)butanamide, a compound structurally related to the queried compound, have been synthesized and evaluated for their antimicrobial properties, showing moderate activity (Farag, Kheder, & Mabkhot, 2009).
Anticonvulsant Activity : Certain N-phenyl-butanamide derivatives have been synthesized and evaluated for their anticonvulsant activity. These studies highlight the potential of butanamide derivatives in the development of new anticonvulsant medications (Kamiński, Rapacz, Filipek, & Obniska, 2016).
Chemical Behavior and Interaction
Chemical Behavior : Studies on substituted 4-chloro-N-phenylbutanamides, which are related to the queried compound, reveal interesting chemical behaviors like ring closure and hydrolysis in basic mediums. These reactions are significant in understanding the reactivity of such compounds (Sedlák, Hejtmánková, Kašparová, & Kaválek, 2002).
Impact on Pharmaceutical Formulations : The compound Brivaracetam, which contains a butanamide group similar to the queried compound, has been studied for its behavior in liquid-liquid miscibility gaps, providing insights into the physical and chemical properties important for pharmaceutical formulation (Couvrat et al., 2016).
Properties
Molecular Formula |
C16H17BrN2O2 |
---|---|
Molecular Weight |
349.22 g/mol |
IUPAC Name |
N-[1-[(2-bromophenyl)methyl]-2-oxopyridin-3-yl]butanamide |
InChI |
InChI=1S/C16H17BrN2O2/c1-2-6-15(20)18-14-9-5-10-19(16(14)21)11-12-7-3-4-8-13(12)17/h3-5,7-10H,2,6,11H2,1H3,(H,18,20) |
InChI Key |
BPFUGBZZHVRKKK-UHFFFAOYSA-N |
SMILES |
CCCC(=O)NC1=CC=CN(C1=O)CC2=CC=CC=C2Br |
Canonical SMILES |
CCCC(=O)NC1=CC=CN(C1=O)CC2=CC=CC=C2Br |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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